Cas no 380-69-8 (Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester
• CAS No: 380-69-8
• MF: C₁₆H₂₀FNO₅
• MW: 325.33210849762
• CID: 1487599
• Update Time: 2024-08-24

Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester
• acetylamino-(2-fluoro-benzyl)-malonic acid diethyl ester
• Acetylamino-(2-fluor-benzyl)-malonsaeure-diaethylester
• Diethyl-α-(2-fluorobenzyl)-α-acetamidomalonate
• Propanedioic acid, 2-(acetylamino)-2-[(2-fluorophenyl)methyl]-, 1,3-diethyl ester

• Inchi： 1S/C16H20FNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-8-6-7-9-13(12)17/h6-9H,4-5,10H2,1-3H3,(H,18,19)
• InChI Key： LAPQJEVPRYKVPY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)(CC1=CC=CC=C1F)C(OCC)=O

Computed Properties

• Exact Mass: 325.13300

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 451.5±45.0 °C(Predicted)
• PSA: 81.70000
• LogP: 1.76020
• pka: 11.84±0.46(Predicted)